(3S*,4R*)-1-[4-(4-chlorophenoxy)benzyl]-4-(hydroxymethyl)-3-piperidinol

• IUPAC Name: (3S,4R)-1-[[4-(4-chlorophenoxy)phenyl]methyl]-4-(hydroxymethyl)piperidin-3-ol
• InChI: InChI=1S/C19H22ClNO3/c20-16-3-7-18(8-4-16)24-17-5-1-14(2-6-17)11-21-10-9-15(13-22)19(23)12-21/h1-8,15,19,22-23H,9-13H2/t15-,19-/m1/s1
• InChI Key: XTPFEURUSCHEFW-DNVCBOLYSA-N
• Canonical SMILES: C1CN(CC(C1CO)O)CC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CN(C[C@H]([C@H]1CO)O)CC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C19H22ClNO3
• Molecular Weight: 347.8 g/mol

Description

(3S*,4R*)-1-[4-(4-chlorophenoxy)benzyl]-4-(hydroxymethyl)-3-piperidinol, commonly known as SCH-23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in 1982 by the pharmaceutical company Schering-Plough Corporation. SCH-23390 has been widely used in scientific research for its ability to selectively block dopamine D1 receptors in the brain.

Mechanism of Action

SCH-23390 selectively blocks dopamine D1 receptors in the brain. Dopamine is a neurotransmitter that plays a key role in regulating behavior, cognition, and emotion. By blocking dopamine D1 receptors, SCH-23390 can alter the activity of dopamine neurons and affect dopamine-mediated behaviors and physiological responses.
Biochemical and Physiological Effects:
SCH-23390 has been shown to affect a variety of physiological and behavioral responses. It has been shown to decrease locomotor activity, increase grooming behavior, and impair learning and memory. SCH-23390 has also been shown to affect cardiovascular function, body temperature, and the release of other neurotransmitters such as acetylcholine and serotonin.

Advantages and Limitations for Lab Experiments

SCH-23390 is a highly selective dopamine D1 receptor antagonist, which makes it a valuable tool for studying the role of dopamine in the brain. However, its selectivity can also be a limitation, as it may not accurately reflect the effects of dopamine on other neurotransmitter systems. Additionally, SCH-23390 has a relatively short half-life and may require frequent administration in lab experiments.

Future Directions

There are several future directions for research on SCH-23390. One area of interest is the role of dopamine D1 receptors in drug addiction and psychiatric disorders. SCH-23390 has been shown to affect dopamine-mediated behaviors and physiological responses, and further research could provide insights into the underlying mechanisms of these disorders. Another area of interest is the development of new dopamine D1 receptor antagonists with improved selectivity and longer half-lives. These compounds could be valuable tools for studying the role of dopamine in the brain and could have potential therapeutic applications.

Synthesis Methods

The synthesis of SCH-23390 involves several steps, including the reaction of 4-chlorophenol with benzyl bromide to form 4-(4-chlorophenoxy)benzyl bromide. The benzyl bromide is then reacted with (3S,4R)-3-hydroxymethyl-4-piperidinol to form the final product, SCH-23390.

Scientific Research Applications

SCH-23390 has been widely used in scientific research to study the role of dopamine D1 receptors in the brain. It has been used to investigate the effects of dopamine on behavior, cognition, and neurophysiology. SCH-23390 has also been used to study the role of dopamine in drug addiction and psychiatric disorders such as schizophrenia and depression.